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Introduction

ATTO 390 is a fluorescent dye belonging to the coumarin family, characterized by its high
fluorescence quantum yield, significant Stokes shift, and good photostability.[1][2][3] These
properties make it a valuable tool in various fluorescence microscopy applications, including
super-resolution imaging. This document provides detailed application notes and protocols for
the use of ATTO 390 in super-resolution microscopy, with a primary focus on Stimulated
Emission Depletion (STED) microscopy, for which its application is well-documented. While its
use in localization-based techniques like Stochastic Optical Reconstruction Microscopy
(STORM) and Photoactivated Localization Microscopy (PALM) is mentioned in some
commercial literature, established protocols and evidence of robust photoswitching behavior
are currently limited.

Photophysical Properties of ATTO 390

The performance of a fluorophore in super-resolution microscopy is dictated by its
photophysical properties. ATTO 390 possesses several characteristics that make it suitable for
advanced imaging techniques.
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Property Value Reference
Excitation Maximum (Aex) 390 nm [1]
Emission Maximum (Aem) 479 nm [1]
Molar Extinction Coefficient (g) 24,000 M~icm [1]
Fluorescence Quantum Yield

0.90 [1]
(P)
Fluorescence Lifetime (1) 5.0ns [1]
Stokes Shift 89 nm
Molecular Weight ~343 g/mol (free acid) [2]

Application in STED Microscopy

ATTO 390 has been successfully demonstrated as a suitable dye for STED microscopy.[4] Its
key advantages for this technique are its high photostability, allowing it to withstand the high
laser powers used for depletion, and its spectral properties that are compatible with common
laser lines.

A typical experimental configuration for ATTO 390 in STED microscopy involves excitation with
a 405 nm laser and depletion with a 532 nm laser.[4] The large Stokes shift of ATTO 390 is
beneficial in STED as it allows for efficient depletion without significant re-excitation by the
depletion laser.

Logical Workflow for STED Microscopy with ATTO 390

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://app.fluorofinder.com/dyes/1416-atto-390-ex-max-390-nm-em-max-479-nm
https://app.fluorofinder.com/dyes/1416-atto-390-ex-max-390-nm-em-max-479-nm
https://app.fluorofinder.com/dyes/1416-atto-390-ex-max-390-nm-em-max-479-nm
https://app.fluorofinder.com/dyes/1416-atto-390-ex-max-390-nm-em-max-479-nm
https://app.fluorofinder.com/dyes/1416-atto-390-ex-max-390-nm-em-max-479-nm
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20390.pdf
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#applications-of-atto-390-in-super-resolution-microscopy-application-notes-and-protocols
https://www.researchgate.net/publication/258808076_Experimental_investigations_on_fluorescence_excitation_and_depletion_of_ATTO_390_dye
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#applications-of-atto-390-in-super-resolution-microscopy-application-notes-and-protocols
https://www.researchgate.net/publication/258808076_Experimental_investigations_on_fluorescence_excitation_and_depletion_of_ATTO_390_dye
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#applications-of-atto-390-in-super-resolution-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#applications-of-atto-390-in-super-resolution-microscopy-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

ATTO 390 STED Microscopy Workflow
Sample Preparation

Labeling of Target
with ATTO 390

'

Mounting Sample in
Refractive Index
Matching Medium

'

Excitation at 405 nm Fluorescence Detection

(420-470 nm)

Image P&)cessing

Depletion with

532 nm Donut Beam Image Reconstruction

'

Data Analysis

Click to download full resolution via product page

Caption: Workflow for STED microscopy using ATTO 390.

Experimental Protocols
Protocol 1: Labeling of Proteins with ATTO 390 NHS
Ester

This protocol is suitable for labeling proteins with primary amine groups.
Materials:

e ATTO 390 NHS ester
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Protein of interest in an amine-free buffer (e.g., PBS)

Labeling buffer: 0.1 M sodium bicarbonate, pH 8.3

Anhydrous, amine-free DMF or DMSO

Size-exclusion chromatography column (e.g., Sephadex G-25)
Procedure:

» Protein Preparation: Dissolve the protein in the labeling buffer at a concentration of 1-5
mg/mL. If the protein is in a buffer containing amines (e.g., Tris), it must be dialyzed against
PBS.

» Dye Preparation: Immediately before use, dissolve the ATTO 390 NHS ester in DMF or
DMSO to a concentration of 1-10 mg/mL.

» Labeling Reaction: Add a 5- to 15-fold molar excess of the reactive dye solution to the
protein solution while gently vortexing.

 Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from
light.

 Purification: Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column equilibrated with a suitable buffer (e.g., PBS). The first colored band
to elute is the labeled protein.

o Determination of Degree of Labeling (DOL): The DOL can be calculated from the
absorbance of the dye and the protein.

Protocol 2: STED Microscopy of ATTO 390-Labeled
Samples

This protocol provides a general guideline for performing STED microscopy. Specific
instrument settings will need to be optimized.

Materials:
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ATTO 390-labeled sample on a #1.5H coverslip

STED microscope equipped with a 405 nm excitation laser and a 532 nm depletion laser

High numerical aperture (NA) objective lens (e.g., 1.4 NA)

Refractive index matching immersion oil
Procedure:
o Sample Mounting: Mount the coverslip with the labeled specimen onto the microscope stage.

e Locate Region of Interest: Using conventional confocal microscopy with 405 nm excitation,
locate the cells or structures of interest.

e STED Imaging Setup:
o Select the 405 nm laser for excitation and the 532 nm laser for depletion.

o Ensure the depletion laser forms a donut shape at the focal plane and is correctly aligned
with the excitation spot.

o Set the detector to collect fluorescence in the range of 420-470 nm.
e Image Acquisition:

o Start with a low depletion laser power and gradually increase it to achieve the desired
resolution improvement.

o Adjust the excitation laser power to obtain a good signal-to-noise ratio while minimizing
photobleaching.

o Acquire images in STED mode.

» Image Processing: Use appropriate software to deconvolve and reconstruct the super-
resolved image.

Application in STORM and PALM: Current Status
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While some manufacturers suggest ATTO 390 may be suitable for localization-based super-
resolution techniques like (d)STORM and PALM[5][6][7], there is a notable lack of published,
peer-reviewed studies demonstrating its effective use in these methods. The core principle of
these techniques relies on the stochastic photoswitching of individual fluorophores between a
fluorescent "on" state and a dark "off" state.

Recent research has indicated that the coumarin structure of ATTO 390 may exhibit low
fluorescence modulation, which could impede the "blinking" necessary for STORM imaging.[8]
This suggests that inducing and controlling the on/off switching of ATTO 390 might be
challenging under standard STORM imaging conditions.

Photoswitching Mechanism of Fluorophores in STORM
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Caption: A generalized Jablonski diagram for dSTORM photoswitching.
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Due to the lack of specific protocols, researchers wishing to explore ATTO 390 for STORM or
PALM would need to perform extensive optimization of imaging buffers. This would likely
involve screening various concentrations of reducing agents (e.g., thiols like 3-mercaptoethanol
or MEA) and oxygen scavenging systems to find conditions that might induce blinking.

Conclusion

ATTO 390 is a robust and effective fluorescent probe for super-resolution microscopy,
particularly for STED. Its high quantum yield, photostability, and spectral characteristics make it
a reliable choice for achieving sub-diffraction resolution imaging with this technique. Detailed
protocols for labeling and STED imaging are readily adaptable for a wide range of biological
samples.

Conversely, the application of ATTO 390 in localization-based super-resolution techniques
such as STORM and PALM is not yet well-established. The challenges in inducing the
necessary photoswitching behavior for this coumarin-based dye mean that significant
developmental work is required to establish reliable protocols. Researchers interested in multi-
color STORM or PALM experiments may find that other fluorophores with proven
photoswitching capabilities are currently a more straightforward choice. Further research is
needed to fully explore the potential of ATTO 390 in the context of single-molecule localization
microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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